molecular formula C23H24FN3O2 B2643760 1-(3,5-Dimethylbenzoyl)-4-{[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine CAS No. 1775302-67-4

1-(3,5-Dimethylbenzoyl)-4-{[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine

Cat. No. B2643760
CAS RN: 1775302-67-4
M. Wt: 393.462
InChI Key: JQYITOKLHDMYIC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(3,5-Dimethylbenzoyl)-4-{[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine is a useful research compound. Its molecular formula is C23H24FN3O2 and its molecular weight is 393.462. The purity is usually 95%.
BenchChem offers high-quality 1-(3,5-Dimethylbenzoyl)-4-{[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(3,5-Dimethylbenzoyl)-4-{[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

  • Synthesis and Spectral Analysis : Compounds bearing 1,3,4-oxadiazole, like 1-(3,5-Dimethylbenzoyl)-4-{[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine, are synthesized for their biological activities. These compounds undergo various synthetic processes, confirmed through modern spectroscopic techniques (Khalid et al., 2016).

  • Biological Evaluation : The synthesized 1,3,4-oxadiazole compounds exhibit significant activity against butyrylcholinesterase (BChE) enzyme. Molecular docking studies are performed to assess ligand-BChE binding affinity and orientation in human BChE protein, highlighting key amino acid residues for ligand stabilization (Khalid et al., 2016).

Structural and Activity Studies

  • X-ray Diffraction Studies : Structural confirmation of related compounds, through single crystal XRD data, reveals insights into the molecular architecture and intermolecular interactions, which are crucial for understanding their biological activities (Sanjeevarayappa et al., 2015).

  • Antibacterial and Anthelmintic Activity : Similar compounds show varying degrees of antibacterial and anthelmintic activities, providing a basis for the development of potential therapeutics in these areas (Sanjeevarayappa et al., 2015).

Potential Therapeutic Applications

  • Cancer Research : Compounds with 1,3,4-oxadiazole frameworks, akin to 1-(3,5-Dimethylbenzoyl)-4-{[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine, are explored for their potential in inhibiting cancer cell growth, highlighting a new approach for therapeutic regimens (Sica et al., 2019).

  • Serotonin Receptor Studies : Compounds with similar structures show high receptor affinity and selectivity, making them relevant for neurological studies, particularly in serotonin receptor research (Andersen et al., 1992).

Additional Applications

  • Orexin Receptor Mechanisms : Related compounds are evaluated for their role in modulating behaviors like compulsive food consumption, suggesting a role in treating eating disorders (Piccoli et al., 2012).

  • Polymer Research : Derivatives of 1,3,4-oxadiazole are used in the synthesis of polymers with high thermal stability, fluorescence, and potential applications in various industries (Hamciuc et al., 2005).

properties

IUPAC Name

(3,5-dimethylphenyl)-[4-[[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl]piperidin-1-yl]methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H24FN3O2/c1-15-11-16(2)13-19(12-15)23(28)27-9-7-17(8-10-27)14-21-25-22(26-29-21)18-3-5-20(24)6-4-18/h3-6,11-13,17H,7-10,14H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JQYITOKLHDMYIC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC(=C1)C(=O)N2CCC(CC2)CC3=NC(=NO3)C4=CC=C(C=C4)F)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H24FN3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

393.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(3,5-Dimethylbenzoyl)-4-{[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.